3-Ethyl-2-[(3-methylphenyl)methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 3-ethyl-2-[(3-methylphenyl)methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C16H18N2OS2/c1-3-18-15(19)14-13(7-8-20-14)17-16(18)21-10-12-6-4-5-11(2)9-12/h4-6,9H,3,7-8,10H2,1-2H3
• InChI Key: WNOXWGCSLCANBC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(CCS2)N=C1SCC3=CC=CC(=C3)C
• Molecular Formula: C16H18N2OS2
• Molecular Weight: 318.5 g/mol

Description

Synthesis Analysis

The synthesis of pyrido[2,3-d]pyrimidines, which includes compounds similar to the one , has been discussed in several studies. The Gould–Jacobs reaction is most commonly used in the synthesis of pyrido[2,3-d]pyrimidin-5-ones. In the presence of an activated CH2 group in the amide moiety, the cyclization involves this group and the acetyl carbonyl giving rise to pyrido[2,3-d]pyrimidin-7-one derivatives.

Molecular Structure Analysis

The molecular structure of “3-Ethyl-2-[(3-methylphenyl)methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one” is complex. It belongs to the class of organic compounds known as hybrid peptides. These are compounds containing at least two different types of amino acids (alpha, beta, gamma, delta) linked to each other through a peptide bond.

Chemical Reactions Analysis

Hydrazonoyl halides have been widely used as reagents for the synthesis of heterocyclic compounds, both through condensation reactions, and as precursors of nitrilimines, which can undergo cycloaddition with dipolarophiles. 1,3,4-Thiadiazoles are among the most common heterocyclic pharmacophores.

Physical And Chemical Properties Analysis

The compound crystallizes from ethyl acetate–methanol (1:1); mp 265–266 °C; IR (cm −1): 3302 (NH); 2210 (C≡N); 1662 (C=O). 1 H NMR (ppm): 3.39–3.41 (m, 4H, CH 2); 3.89–3.91 (m, 4H, CH 2); 6.81–8.03 (m, 14H, ArH); 8.47 (s, 1H,=CH); 10.52 (s, 1H, NH, D2O exchangeable). 13 C NMR (ppm): 47.3, 49.9 (piperazine Cs); 80.7, 107.1, 115.1, 115.7, 119.0, 119.4, 120.6, 122.5, 127.6, 128.4, 129.0, 129.4, 131.7, 134.5, 136.9, 139.9, 150.0, 150.4, 154.3, 158.1, 165.7, 167.8 (Ar. Cs, C≡N, and C=O).

Scientific Research Applications

Biological Activity and Therapeutic Targets

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Synthetic Routes and Structural Variations

• The synthesis of pyridopyrimidines involves diverse methods. For instance:
  • .
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Future Directions

Compounds with similar structures have shown a wide range of biological activities, including antiproliferative, antimicrobial, anti-inflammatory, antifungal properties, and their potency in macrophage activation. This suggests that “3-Ethyl-2-[(3-methylphenyl)methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one” and similar compounds could have potential applications in the development of new therapies.